Cas no 1105215-76-6 (11-({2-oxo-2H,6H,7H,8H-cyclopenta[g]chromen-4-yl}methyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one)

• Product Name: 11-({2-oxo-2H,6H,7H,8H-cyclopenta[g]chromen-4-yl}methyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one
• CAS No: 1105215-76-6
• MF: C₂₄H₂₄N₂O₃
• MW: 388.458966255188
• CID: 5385582
• Update Time: 2023-11-20

11-({2-oxo-2H,6H,7H,8H-cyclopenta[g]chromen-4-yl}methyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one Chemical and Physical Properties

Names and Identifiers

• ORMVGDXWHFURNS-UHFFFAOYSA-N
• 11-({2-oxo-2H,6H,7H,8H-cyclopenta[g]chromen-4-yl}methyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one

• Inchi： 1S/C24H24N2O3/c27-23-6-2-5-21-19-7-15(12-26(21)23)11-25(14-19)13-18-10-24(28)29-22-9-17-4-1-3-16(17)8-20(18)22/h2,5-6,8-10,15,19H,1,3-4,7,11-14H2
• InChI Key： ORMVGDXWHFURNS-UHFFFAOYSA-N
• SMILES： O=C1C([H])=C([H])C([H])=C2C3([H])C([H])([H])N(C([H])([H])C4=C([H])C(=O)OC5C([H])=C6C([H])([H])C([H])([H])C([H])([H])C6=C([H])C4=5)C([H])([H])C([H])(C([H])([H])N21)C3([H])[H]

Computed Properties

• Exact Mass: 388.179
• Monoisotopic Mass: 388.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 828
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Cytisine and derivatives